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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B7770645

A Technical Guide to Cyclopentylacetylene (C7H10)

Abstract: This document provides a comprehensive technical overview of
cyclopentylacetylene (C7H10), a valuable alkyne compound utilized in advanced organic
synthesis. It details the molecule's fundamental chemical and physical properties, outlines
plausible synthetic methodologies, and discusses its applications, particularly within the
pharmaceutical and materials science sectors. Safety and handling protocols are also
summarized. This guide is intended for researchers, chemists, and professionals in drug
development who require detailed information on this versatile chemical intermediate.

Core Properties and Chemical Identity

Cyclopentylacetylene, also known by its IUPAC name ethynylcyclopentane, is an organic
compound with the chemical formula C7H1o0.[1] It consists of a five-membered cyclopentyl ring
attached to an acetylene functional group. This structure makes it a useful building block for
introducing a cyclopentyl moiety and a reactive alkyne handle into more complex molecules.[2]

Physicochemical Data

The key quantitative properties of cyclopentylacetylene are summarized in the table below.
These values have been compiled from various chemical data sources and are essential for
experimental design and process safety.
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Property

Value

Molecular Formula

C7H1o

Molecular Weight 94.15 g/mol [1][3]

IUPAC Name ethynylcyclopentane[1][4]

Synonyms Cyclopentyl acetylene, Ethynylcyclopentane[1]
[41(5]

CAS Number 930-51-8[1][3][4]

Appearance Clear yellow liquid[6][7]

Density 0.812 g/mL at 25 °CJ[8][9]

Boiling Point 107-109 °C[5][6]

Flash Point 1.1 °C (34 °F)[5][8]

Refractive Index

n20/D 1.432[8][9]

XLogP3

2.5[1]

Structural and Property Overview

The following diagram illustrates the logical relationship between the chemical identity of
cyclopentylacetylene and its primary characteristics.

Cyclopentylacetylene
(C7H10)

> Safety Hazards

Flash Point: 1.1 °C ‘ ’ Highly Flammable (H225) ‘

Identifiers Physical Properties

Skin/Eye Irritant

Density: 0.812 g/mL ‘

Boiling Point: 107-109 °C ‘

Harmful if Swallowed (H302) ‘

’ CAS: 930-51-8 ‘ ’ IUPAC: ethynylcyclopentane
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Caption: Overview of Cyclopentylacetylene's identity and properties.

Synthesis and Experimental Protocols

The synthesis of cyclopentylacetylene requires careful consideration of reaction pathways to
avoid side products. While the direct Sn2 reaction between an acetylide anion and a
cyclopentyl halide seems straightforward, it is often complicated by a competing E2 elimination
reaction, which can significantly lower the yield by producing cyclopentene.[5][8]

A more robust and controllable synthetic strategy involves a multi-step process starting from a
readily available precursor like cyclopentanone. This approach offers better control over the
formation of the desired product.

Generalized Two-Step Synthesis from Cyclopentanone

A plausible and widely applicable methodology for synthesizing cyclopentylacetylene is
outlined below. This process involves the nucleophilic addition of an acetylide to a ketone,
followed by the deoxygenation of the resulting tertiary alcohol.

1. Lithium Acetylide

e.g., Barton-McCombie
2. Aqueous Workup Step 1: J Reduction Step 2:
Cyclopentanone Ethynylation 1-Ethynylcyclopentanol Deoxygenation Cyclopentylacetylene

Click to download full resolution via product page

Caption: Proposed two-step synthesis workflow for cyclopentylacetylene.

Experimental Methodology
Protocol 2.2.1: Synthesis of 1-Ethynylcyclopentanol (Ethynylation)

This step involves the nucleophilic addition of an acetylide anion to the carbonyl carbon of
cyclopentanone.[5]

o Reagent Preparation: A solution of lithium acetylide (or another suitable acetylide source like
ethynylmagnesium bromide) is prepared in an appropriate anhydrous solvent (e.g., THF,
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diethyl ether) under an inert atmosphere (e.g., Nitrogen, Argon).

o Reaction: The reaction vessel is cooled, typically to O °C or lower. Cyclopentanone, dissolved
in the same anhydrous solvent, is added dropwise to the acetylide solution.

e Monitoring and Quenching: The reaction is stirred at low temperature and monitored for
completion using a suitable technique (e.g., Thin Layer Chromatography). Upon completion,
the reaction is carefully quenched by the slow addition of an agqueous solution, such as
saturated ammonium chloride.

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with an organic solvent. The combined organic extracts are washed, dried over an
anhydrous salt (e.g., MgSO0Oa.), filtered, and concentrated under reduced pressure. The crude
1-ethynylcyclopentanol is then purified, typically by vacuum distillation or column
chromatography.

Protocol 2.2.2: Synthesis of Cyclopentylacetylene (Deoxygenation)

This step removes the hydroxyl group from the tertiary alcohol intermediate. The Barton-
McCombie deoxygenation is a classic method for such transformations.

o Formation of a Thiocarbonyl Derivative: The 1-ethynylcyclopentanol intermediate is reacted
with a reagent such as thiophosgene or phenyl chlorothionoformate in the presence of a
base (e.g., DMAP) to form a thiocarbonyl derivative (e.g., a xanthate ester).

o Radical Reduction: The thiocarbonyl derivative is then treated with a radical initiator (e.g.,
AIBN) and a radical chain carrier, typically tributyltin hydride (BusSnH) or a less toxic
alternative, in a suitable solvent like toluene.

¢ Reaction Conditions: The mixture is heated to initiate the radical reaction, which proceeds to
cleave the C-O bond and replace it with a C-H bond.

o Workup and Purification: After the reaction is complete, the solvent is removed, and the
crude product is purified. Purification often involves challenging separations to remove tin
byproducts, followed by distillation or chromatography to isolate the final
cyclopentylacetylene product.
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Applications in Research and Development

Cyclopentylacetylene is primarily used as an intermediate in organic synthesis.[2] Its
bifunctional nature—a stable aliphatic ring and a reactive alkyne group—makes it a versatile
component in the synthesis of more complex molecules.

o Pharmaceutical Intermediates: The compound is used in the preparation of pharmaceutical
ingredients.[2][9] The cyclopentyl group is a common structural motif in many biologically
active molecules, and the alkyne can be readily transformed into other functional groups or
used in coupling reactions (e.g., Sonogashira, Click chemistry) to build molecular complexity.

o Organic Synthesis: As a terminal alkyne, it can be deprotonated to form a nucleophilic
acetylide, which can then be used to form new carbon-carbon bonds. This is fundamental in
constructing larger molecular frameworks for new materials or drug candidates.

Safety and Handling
Cyclopentylacetylene is a hazardous chemical that requires strict safety protocols.

e Primary Hazards:

o Flammability: It is a highly flammable liquid and vapor (GHS classification H225).[1][7] It
has a low flash point and should be kept away from heat, sparks, open flames, and other
ignition sources.

o Toxicity: The compound is harmful if swallowed (H302).[1][7]
o Irritation: It is known to cause skin and serious eye irritation.
e Handling:
o Work should be conducted in a well-ventilated area or a chemical fume hood.
o Use explosion-proof electrical and lighting equipment.

o Personal Protective Equipment (PPE), including safety goggles, face shields, chemical-
resistant gloves, and flame-retardant lab coats, is mandatory.[8]
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o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place designated as a
flammables area.[5][7]

o Ground and bond containers and receiving equipment to prevent static discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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